Cas no 71294-66-1 (Methyl 8-hydroxyquinoline-4-carboxylate)

• Product Name: Methyl 8-hydroxyquinoline-4-carboxylate
• CAS No: 71294-66-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD18417607
• CID: 4716302
• PubChem ID: 53943739
• Update Time: 2025-04-25

Methyl 8-hydroxyquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-hydroxyquinoline-4-carboxylate
• SCHEMBL10383135
• MFCD18417607
• BS-17397
• F14215
• AKOS027337728
• SB71528
• CS-0162714
• 71294-66-1
• methyl8-hydroxyquinoline-4-carboxylate
• Methyl 8-hydroxyquinoline-4-carboxylate

• MDL： MFCD18417607
• Inchi： 1S/C11H9NO3/c1-15-11(14)8-5-6-12-10-7(8)3-2-4-9(10)13/h2-6,13H,1H3
• InChI Key： IZPXJPFBMVCGSK-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C(C(=O)OC)C=CN=C21

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on Methyl 8-hydroxyquinoline-4-carboxylate

Methyl 8-hydroxyquinoline-4-carboxylate: A Comprehensive Overview

The compound Methyl 8-hydroxyquinoline-4-carboxylate (CAS No. 71294-66-1) is a synthetic derivative of quinoline, a heterocyclic aromatic organic compound. Quinoline derivatives have been extensively studied for their potential applications in various fields, including pharmaceuticals, materials science, and biochemistry. This specific compound has garnered significant attention due to its unique chemical structure and its promising properties in medicinal chemistry.

Methyl 8-hydroxyquinoline-4-carboxylate features a hydroxyl group at the 8-position of the quinoline ring and a carboxymethyl ester group at the 4-position. This combination of functional groups renders the molecule versatile in its reactivity and biological activity. The CAS No. 71294-66-1 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its precise identification in scientific literature and databases.

Recent studies have highlighted the potential of Methyl 8-hydroxyquinoline-4-carboxylate as an antimicrobial agent. Its structure, particularly the hydroxyl group at position 8 and the ester group at position 4, contributes to its ability to disrupt bacterial cell membranes. This property makes it a candidate for developing novel antibiotics, which are increasingly needed due to the rise of antibiotic-resistant pathogens.

Moreover, research into the biological activity of this compound has revealed its potential as an anti-inflammatory agent. The hydroxyl group at position 8 plays a critical role in interacting with inflammatory pathways, modulating cytokine production and reducing oxidative stress. These findings suggest that Methyl 8-hydroxyquinoline-4-carboxylate could be repurposed for treating chronic inflammatory diseases such as arthritis or inflammatory bowel disease.

Another area of interest is the synthesis and characterization of this compound. The ester group at position 4 provides a reactive site for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability and selectivity. Such modifications could lead to the development of targeted therapies with improved efficacy and reduced side effects.

Recent advancements in drug delivery systems have also explored the use of quinoline-based compounds like Methyl 8-hydroxyquinoline-4-carboxylate. These systems aim to improve the solubility, stability, and targeting efficiency of drugs. The hydrophobic nature of the quinoline core combined with the hydrophilic ester group makes it an ideal candidate for designing amphiphilic drug carriers.

Furthermore, studies have examined the toxicological profile of this compound to ensure its safety for therapeutic use. Preclinical trials have indicated that Methyl 8-hydroxyquinoline-4-carboxylate exhibits low toxicity at effective doses, making it a promising candidate for further clinical development.

In summary, Methyl 8-hydroxyquinoline-4-carboxylate (CAS No. 71294-66-1) is a multifaceted compound with significant potential in the field of medicinal chemistry. Its unique structure, combined with its antimicrobial, anti-inflammatory, and drug delivery properties, positions it as a valuable tool for developing next-generation therapies. Ongoing research continues to uncover new applications and refine its use in addressing unmet medical needs.